Cas no 40149-67-5 (1,4-dimethyl 2-aminobutanedioate)

1,4-Dimethyl 2-aminobutanedioate is a diester derivative of aspartic acid, commonly utilized as an intermediate in organic synthesis and pharmaceutical applications. Its structure features both an amino group and ester functionalities, enabling versatile reactivity in peptide coupling, chiral synthesis, and heterocycle formation. The methyl ester groups enhance solubility in organic solvents, facilitating purification and downstream modifications. This compound is particularly valued for its role in producing fine chemicals and bioactive molecules, where controlled stereochemistry and functional group compatibility are critical. Its stability under standard storage conditions and compatibility with common reagents make it a practical choice for laboratory and industrial-scale processes.

1,4-dimethyl 2-aminobutanedioate structure

40149-67-5 structure

Product Name:1,4-dimethyl 2-aminobutanedioate

CAS No:40149-67-5

MF:C₆H₁₁NO₄

MW:161.155842065811

MDL:MFCD22384344

CID:334882

PubChem ID:419227

Update Time:2025-10-29

1,4-dimethyl 2-aminobutanedioate Chemical and Physical Properties

Names and Identifiers

- Asparticacid, 1,4-dimethyl ester
- dimethyl DL-aspartate
- dimethyl 2-aminobutanedioate
- 1,4-dimethyl 2-aminobutanedioate
- EINECS 254-813-2
- Asparaginsauredimethylester
- EN300-34901
- Aspartic acid, dimethyl ester
- AKOS015997603
- 40149-67-5
- SCHEMBL196759
- MDL： MFCD22384344
- Inchi： 1S/C6H11NO4/c1-10-5(8)3-4(7)6(9)11-2/h4H,3,7H2,1-2H3
- InChI Key： BYHXBBOSJKPUJL-UHFFFAOYSA-N
- SMILES： O(C)C(C(CC(=O)OC)N)=O

Computed Properties

Exact Mass: 161.06883
Monoisotopic Mass: 161.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 78.6Å²

Experimental Properties

Density: 1.162
Boiling Point: 223°Cat760mmHg
Flash Point: 88.9°C
PSA: 78.62

1,4-dimethyl 2-aminobutanedioate Pricemore >>

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Enamine	EN300-34901-0.05g	1,4-dimethyl 2-aminobutanedioate	40149-67-5	95.0%	0.05g	$19.0	2025-03-18
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